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Introduction

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a
predominant sample preparation technique for the analysis of pesticide residues in a wide
array of matrices, including the highly complex soil matrix.[1][2] Organochlorine pesticides
(OCPs) are of significant environmental concern due to their persistence, bioaccumulation, and
toxicity.[3] The analysis of these compounds in soil is crucial for environmental monitoring and
food safety, as residues can be taken up by crops.[3][4]

The QUEChERS method offers a streamlined two-step process: a solvent extraction with
acetonitrile, followed by a salting-out partitioning step, and a subsequent cleanup using
dispersive solid-phase extraction (d-SPE).[1][2] This approach minimizes solvent usage,
reduces sample preparation time, and provides high-quality results, making it suitable for high-
throughput laboratories.[1][5][6] Various modifications to the original QUEChERS protocol exist,
often employing different buffer salts (e.g., citrate or acetate) or alternative partitioning salts
(e.g., ammonium formate) to improve the recovery of a wider range of pesticides.[1][7][8]

This document provides detailed protocols and validation data for the application of the
QUEChERS method for the determination of organochlorine pesticides in soil, followed by gas
chromatography-mass spectrometry (GC-MS) analysis.

Experimental Protocols
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Protocol 1: Modified QUEChERS with Ammonium
Formate

This protocol is adapted from a modified method that utilizes ammonium formate for phase

separation, which has proven to be an effective alternative to the official versions.[1][7][9][10]

1. Materials and Reagents

Solvents: Acetonitrile (ACN), n-hexane (pesticide residue grade).
Salts: Ammonium formate, anhydrous magnesium sulfate (MgSOa).
d-SPE Sorbents: Primary-secondary amine (PSA), octadecylsilane (C18).

Standards: Certified reference standards of target organochlorine pesticides and internal
standards (e.g., 4,4'-DDE-d8).

Equipment: 50 mL centrifuge tubes, 2 mL d-SPE tubes, automated shaker or vortex mixer,
centrifuge, autosampler vials.

. Sample Preparation and Extraction
Weigh 10 g of soil sample into a 50 mL centrifuge tube.[1][10]

For recovery studies, spike the sample with pesticide standard solutions. Add 50 pL of a 20
mg/L internal standard (IS) solution to achieve a concentration of 100 pg/kg.[1]

Add 10 mL of deionized water to hydrate the soil and shake for 5 minutes.[1][10]
Add 10 mL of acetonitrile and shake for another 5 minutes.[1][10]

Add 5 g of ammonium formate to induce phase separation. Shake vigorously by hand for 1
minute.[1][10]

Centrifuge the tube at 21800 x g for 5 minutes.[10] The upper layer is the acetonitrile extract
containing the pesticides.

. Dispersive SPE (d-SPE) Cleanup
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» Prepare d-SPE tubes containing anhydrous MgSOas, PSA, and C18. A common mixture is
150 mg MgSOa4, 50 mg PSA, and 50 mg C18.[3][4]

o Transfer 1 mL of the acetonitrile supernatant from the extraction step into the d-SPE tube.
[10]

» Vortex the tube for 30-60 seconds to ensure thorough mixing of the extract with the sorbents.
[3][10]

e Centrifuge at 21800 x g for 5 minutes.[10]

o Transfer approximately 200-500 pL of the cleaned extract into an autosampler vial for GC-
MS analysis.[1]

Protocol 2: Buffered QUEChERS (Citrate Method)

This protocol uses a citrate buffer, which is common in European standardized methods (EN
15662).[8]

1. Sample Preparation and Extraction

e Weigh 5 g of soil into a 50 mL centrifuge tube.[3]

e Add 3 mL of deionized water to hydrate the soil.[3]
o Add 7 mL of acetonitrile and shake.[3]

e Add the salting-out mixture: 6 g anhydrous MgSOas, 1.5 g sodium chloride (NaCl), 1.5 g
sodium citrate dihydrate, and 0.750 g disodium citrate sesquihydrate.[3]

» Shake vigorously (e.g., vortex for 1 minute) and sonicate for 1 minute.[3]
e Centrifuge at 5,000 rpm for 10 minutes.[3]
2. Dispersive SPE (d-SPE) Cleanup

o Transfer 1.5 mL of the acetonitrile supernatant to a d-SPE tube containing 150 mg
anhydrous MgSOa4, 50 mg PSA, and 50 mg C18.[3]
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e Shake by vortex for 1 minute.[3]
e Centrifuge at 4,500 rpm for 5 minutes.[3]

o Transfer 1 mL of the supernatant to a vial, evaporate to dryness under a gentle stream of
nitrogen, and reconstitute in 1.0 mL of n-hexane for GC analysis.[3]

Data Presentation

Quantitative performance data is critical for method validation. The following tables summarize
typical results for the QUEChERS method applied to OCP analysis in soil.

Table 1: Method Validation Data for OCPs in Soil with Diverse Organic Matter[11][12]
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o o Recovery
Limit of Limit of
. L Range (%) (at
Analyte Detection Quantification 3 spiki RSD (%)
spiking
(LOD) (uglkg)  (LOQ) (nglkg)
levels)
High Organic
Soil (HS)
a-HCH 3.42 - 23.77 11.41 -79.23 70-120 <16
B-HCH 3.42 -23.77 11.41-79.23 70-120 <16
Lindane 3.42 - 23.77 11.41-79.23 70 -120 <16
Dieldrin 3.42 - 23.77 11.41 -79.23 70 -120 <16
Endrin 3.42 -23.77 11.41-79.23 70-120 <16
Low Organic Soll
(LS)
a-HCH 6.11 - 14.78 20.37 - 49.27 70 - 120 <16
B-HCH 6.11 - 14.78 20.37 - 49.27 70 -120 <16
Lindane 6.11 - 14.78 20.37 - 49.27 70-120 <16
Dieldrin 6.11 - 14.78 20.37 - 49.27 70-120 <16
Endrin 6.11 - 14.78 20.37 - 49.27 70 -120 <16

Data represents the range for 14 different OCPs studied. Acceptable recoveries were obtained
between 70-120% with a relative standard deviation (RSD) of <16% for three contamination
levels.[11]

Table 2: Limits of Detection and Quantification for Selected OCPs[5]
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Analyte LOD (pgl/kg) LOQ (pg/kg)
o-HCH 1.2 12.6

B-HCH 1.7 12.0

y-HCH (Lindane) 15 11.6

0-HCH 0.8 11.6
Heptachlor 1.0 10.8
cis-Heptachlor epoxide 0.9 115
trans-Heptachlor epoxide 0.9 115
cis-Chlordane 0.4 7.9
trans-Chlordane 0.5 10.9

Instrumental Analysis: GC-MS Parameters

Analysis of the final extract is typically performed using Gas Chromatography coupled with
Mass Spectrometry (GC-MS).

Table 3: Example GC-MS Operating Conditions
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Parameter Setting Reference
Gas Chromatograph
Injection Volume 1.5puL [10]
Injection Mode Splitless [3][10]
Injector Temperature 280 °C [10]
Carrier Gas Helium [3]
SLB-5MS (30 m x 0.25 mm,
Column o [3]
0.25 pm) or similar
Initial 60°C for 2 min, ramp to
160°C at 25°C/min (hold 1
min), to 175°C at 15°C/min
(hold 3 min), to 220°C at
Oven Program ] ] [1]
40°C/min (hold 3 min), to
250°C at 30°C/min (hold 2
min), to 310°C at 30°C/min
(hold 2 min).
Mass Spectrometer
lonization Mode Electron Impact (El) at 70 eV [3]
lon Source Temp. 250 °C [3]
MS Transfer Line Temp. 250 °C [3]

Acquisition Mode

Selected lon Monitoring (SIM)

or Full Scan

[3]

Note: Matrix-matched calibration is recommended to compensate for matrix effects, which can
cause signal enhancement or suppression.[1][11]

Visual Workflow

The following diagram illustrates the general experimental workflow for the QUEChERS
method.
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QuEChERS Workflow for OCP Analysis in Soil

1. Extraction

Add Water »
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Caption: General workflow of the QUEChERS method for soil analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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